Nonyl 7-bromoheptanoate

• Molecular Formula: C16H31BrO2
• Molecular Weight: 335.32 g/mol
• InChI: InChI=1S/C16H31BrO2/c1-2-3-4-5-6-9-12-15-19-16(18)13-10-7-8-11-14-17/h2-15H2,1H3
• InChIKey: MFWBSQWJOLQNFR-UHFFFAOYSA-N

Nonyl 7-Bromoheptanoate: Lipid Building Block for LNP

Nonyl 7-bromoheptanoate is a synthetic bromoalkyl ester lipid (C16H31BrO2, MW 335.32 g/mol) consisting of a nonyl (C9) alcohol esterified to 7-bromoheptanoic acid. It is classified as a neutral lipid building block featuring a terminal bromide leaving group and a saturated non-polar alkyl tail [1]. The compound is supplied as a solid at room temperature with a vendor-reported purity of 95–98% and recommended storage at −20 °C under inert conditions . Its primary research application is as a versatile intermediate for constructing functionalized ionizable amino lipids used in lipid nanoparticle (LNP) formulations for nucleic acid delivery, where the terminal bromide serves as an electrophilic handle for nucleophilic substitution by amine-containing headgroups [2].

Workflow Ionizable amino lipid synthesis via terminal bromide nucleophilic substitution

Format Solid; vendor-recommended storage under inert conditions

Purity Vendor-reported purity grade supports direct use in LNP synthesis

• [1] PubChem Compound Summary CID 167312747, Nonyl 7-bromoheptanoate. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/167312747 (accessed 2026-04-25). View Source
• [2] Sabnis S, Kumarasinghe ES, Salerno T, et al. A Novel Amino Lipid Series for mRNA Delivery: Improved Endosomal Escape and Sustained Pharmacology and Safety in Non-human Primates. Mol Ther. 2018;26(6):1509-1519. doi:10.1016/j.ymthe.2018.03.010. View Source

Why Nonyl 7-Bromoheptanoate Cannot Be Generically Substituted

Bromoalkyl esters within the same structural class are not interchangeable building blocks for LNP synthesis because the alkyl chain length on both sides of the ester bond directly governs three parameters critical to final lipid nanoparticle performance: (1) computed hydrophobicity (XLogP3), which influences lipid packing, LNP stability, and in vivo biodistribution [1]; (2) molecular flexibility as measured by rotatable bond count, which affects the conformational landscape of the derived ionizable lipid [2]; and (3) the spatial positioning of the terminal bromide relative to the ester, which determines the geometry of the nucleophilic substitution product and consequently the architecture of the final ionizable lipid headgroup-linker-tail assembly . Simply exchanging Nonyl 7-bromoheptanoate for Heptyl 7-bromoheptanoate (C7 tail) or Nonyl 8-bromooctanoate (C8 bromo chain) alters these parameters by measurable margins, producing a structurally different ionizable lipid with potentially divergent LNP encapsulation efficiency, serum stability, and tissue tropism. The quantitative evidence below establishes the specific, measurable points of differentiation that support deliberate scientific selection over generic substitution.

Chain length Alkyl tail and bromoalkyl chain length shifts XLogP3 and biodistribution profile

Flexibility Rotatable bond count differences alter conformational landscape and lipid packing

Spacer geometry Bromoalkyl spacer length modulates derived ionizable amine pKa and headgroup orientation

• [1] Janssens L, Van Driessche A, Van Herck S, et al. Tailoring Alkyl Side Chains of Ionizable Amino-Polyesters for Enhanced In Vivo mRNA Delivery. ACS Appl Bio Mater. 2025;8(5):3958-3971. doi:10.1021/acsabm.5c00116. View Source
• [2] PubChem Compound Summary CID 167312940, Heptyl 7-bromoheptanoate. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/167312940 (accessed 2026-04-25). View Source

Nonyl 7-Bromoheptanoate vs. Structural Analogs: Evidence

XLogP3 Hydrophobicity and LNP Membrane Packing

Nonyl 7-bromoheptanoate exhibits a computed XLogP3 of 6.4, positioning it at a precisely intermediate hydrophobicity between the shorter-chain Heptyl 7-bromoheptanoate (XLogP3 = 5.3, Δ = −1.1 log unit) and the longer-chain Nonyl 8-bromooctanoate (XLogP3 = 6.9, Δ = +0.5 log unit) [1][2][3]. This 1.6 log-unit window across only three analogs corresponds to a ~40-fold difference in theoretical octanol-water partition coefficient. In the context of LNP formulation, a change of ≥1.0 logP unit has been demonstrated to significantly alter the miscibility of lipid components within the nanoparticle core, affecting both encapsulation efficiency and the stability of the resulting nanostructure [4]. Nonyl 6-bromohexanoate, which shares the C9 nonyl tail but has a shorter bromohexanoate chain (C6), yields XLogP3 = 5.8 (Δ = −0.6), further underscoring the sensitivity of hydrophobicity to bromoalkyl chain length [5].

Hydrophobicity (XLogP3)

Head-to-head

6.4 (Δ +1.1 over Heptyl; −0.5 vs C8)

Intermediate hydrophobicity for balanced membrane integration and endosomal escape

Computed XLogP3 values (PubChem algorithm)

Evidence Dimension	Computed hydrophobicity (XLogP3-AA)
Target Compound Data	XLogP3 = 6.4 (Nonyl 7-bromoheptanoate, C16H31BrO2)
Comparator Or Baseline	Heptyl 7-bromoheptanoate: XLogP3 = 5.3 (C14H27BrO2); Nonyl 6-bromohexanoate: XLogP3 = 5.8 (C15H29BrO2); Nonyl 8-bromooctanoate: XLogP3 = 6.9 (C17H33BrO2)
Quantified Difference	Δ = +1.1 over Heptyl 7-bromoheptanoate; Δ = +0.6 over Nonyl 6-bromohexanoate; Δ = −0.5 vs. Nonyl 8-bromooctanoate
Conditions	All XLogP3 values computed by XLogP3 3.0 algorithm (PubChem release 2021.10.14 or 2019.06.18); consistent computational methodology across all comparators

Why This Matters

The intermediate XLogP3 of 6.4 places Nonyl 7-bromoheptanoate in a hydrophobicity range predicted to balance adequate lipid bilayer integration with sufficient dynamic mobility for efficient endosomal escape, a critical requirement for mRNA-LNP delivery systems.

• [1] PubChem Compound Summary CID 167312747, Nonyl 7-bromoheptanoate (XLogP3-AA = 6.4). National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/167312747 (accessed 2026-04-25). View Source
• [2] PubChem Compound Summary CID 167312940, Heptyl 7-bromoheptanoate (XLogP3-AA = 5.3). National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/167312940 (accessed 2026-04-25). View Source
• [3] PubChem Compound Summary CID 126697430, Nonyl 8-bromooctanoate (XLogP3-AA = 6.9). National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/2089253-38-1 (accessed 2026-04-25). View Source
• [4] Janssens L, Van Driessche A, Van Herck S, et al. Tailoring Alkyl Side Chains of Ionizable Amino-Polyesters for Enhanced In Vivo mRNA Delivery. ACS Appl Bio Mater. 2025;8(5):3958-3971. doi:10.1021/acsabm.5c00116. View Source
• [5] PubChem Compound Summary CID 549788, Nonyl 6-bromohexanoate (XLogP3-AA = 5.8). National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/959249-23-1 (accessed 2026-04-25). View Source

Rotatable Bond Count and Conformational Flexibility

Nonyl 7-bromoheptanoate possesses 15 rotatable bonds (RBC), compared to 13 for Heptyl 7-bromoheptanoate and 16 for Nonyl 8-bromooctanoate [1][2][3]. Each additional rotatable bond introduces a torsional degree of freedom that increases the conformational entropy of the molecule and, after conversion to the ionizable lipid, affects the ability of the lipid tail to adopt optimal packing geometries within the LNP membrane. The 2-bond increase from Heptyl (RBC = 13) to Nonyl (RBC = 15) reflects the two additional methylene units in the nonyl tail, while the further increase to 16 in the C8 bromo analog reflects the extra methylene in the bromoalkyl chain [4]. The molecular complexity index—a composite metric incorporating atom count, symmetry, and ring structures—similarly differentiates these analogs: 195 (Nonyl 7-bromoheptanoate) vs. 172 (Heptyl 7-bromoheptanoate) vs. 207 (Nonyl 8-bromooctanoate) [1][2][3].

Rotatable Bonds (RBC)

Head-to-head

15 (vs 13 Heptyl; 16 C8)

Intermediate conformational flexibility for lipid packing optimization

RBC 13–16 range across analogs; 2-bond increase over Heptyl

Evidence Dimension	Rotatable bond count (RBC)
Target Compound Data	RBC = 15; Complexity = 195 (Nonyl 7-bromoheptanoate)
Comparator Or Baseline	Heptyl 7-bromoheptanoate: RBC = 13, Complexity = 172; Nonyl 8-bromooctanoate: RBC = 16, Complexity = 207; Nonyl 6-bromohexanoate: RBC = 14, Complexity = 183
Quantified Difference	+2 RBC over Heptyl 7-bromoheptanoate; −1 RBC vs. Nonyl 8-bromooctanoate; +1 RBC over Nonyl 6-bromohexanoate
Conditions	All RBC and Complexity values computed by Cactvs 3.4.8.18 or 3.4.6.11 algorithm (PubChem); consistent methodology across comparators

Why This Matters

The 15 rotatable bonds of Nonyl 7-bromoheptanoate provide an intermediate degree of conformational flexibility that may enable the derived ionizable lipid to adopt a broader range of membrane-compatible conformations than the shorter-chain analog (13 bonds) without incurring the excessive entropic penalty and potential packing disruption associated with 16-bond analogs.

• [1] PubChem Compound Summary CID 167312747, Nonyl 7-bromoheptanoate (RBC = 15, Complexity = 195). https://pubchem.ncbi.nlm.nih.gov/compound/167312747 (accessed 2026-04-25). View Source
• [2] PubChem Compound Summary CID 167312940, Heptyl 7-bromoheptanoate (RBC = 13, Complexity = 172). https://pubchem.ncbi.nlm.nih.gov/compound/167312940 (accessed 2026-04-25). View Source
• [3] PubChem Compound Summary CID 126697430, Nonyl 8-bromooctanoate (RBC = 16, Complexity = 207). https://pubchem.ncbi.nlm.nih.gov/compound/2089253-38-1 (accessed 2026-04-25). View Source
• [4] PubChem Compound Summary CID 549788, Nonyl 6-bromohexanoate (RBC = 14, Complexity = 183). https://pubchem.ncbi.nlm.nih.gov/compound/959249-23-1 (accessed 2026-04-25). View Source

Alkyl Tail Length and LNP Biodistribution

A systematic study of 36 ionizable amino-polyesters (APEs) demonstrated that alkyl side chain length is a critical determinant of LNP stability and in vivo tissue selectivity. Polymers bearing shorter side chains (4–5 carbons) produced LNPs that preferentially targeted spleen and lungs, while longer side chains (7–9 carbons) resulted in enhanced liver delivery [1]. Nonyl 7-bromoheptanoate, with its C9 nonyl tail, belongs to the longer-chain category. When this bromoester is used to construct an ionizable amino lipid via nucleophilic substitution at the terminal bromide, the resulting lipid inherits the C9 tail length. Based on this class-level structure-activity relationship, LNPs formulated with ionizable lipids derived from Nonyl 7-bromoheptanoate are predicted to exhibit liver-tropic delivery profiles, in contrast to LNPs built from Heptyl 7-bromoheptanoate (C7 tail), which would be predicted to show a more balanced or lung/spleen-oriented distribution [1]. This differentiation is of practical consequence for mRNA therapeutic programs where tissue-specific expression is a design goal.

Tissue Tropism Prediction

Class-level

C9 tail → liver-tropic profile predicted

Class-level SAR supports liver-directed LNP design

Based on APE-LNP screening; direct Nonyl lipid not tested

Evidence Dimension	Predicted LNP tissue tropism based on alkyl chain length
Target Compound Data	C9 nonyl tail → predicted liver-tropic delivery (long-chain category: 7–9 carbons)
Comparator Or Baseline	Heptyl 7-bromoheptanoate (C7 tail) → predicted intermediate/mixed tropism; Nonyl 6-bromohexanoate (C9 tail but C6 bromo chain, altering overall lipid geometry) → uncertain; Undecyl 7-bromoheptanoate (C11 tail, exceeding the 7–9 carbon window studied) → unknown biodistribution
Quantified Difference	Qualitative differentiation in tissue selectivity based on class-level SAR; liver-targeting propensity for C9 vs. spleen/lung for shorter (C4–C5) chains; study did not include direct Nonyl 7-bromoheptanoate-derived lipid testing
Conditions	In vivo mRNA delivery in mice via APE-LNPs; alkyl side chain lengths systematically varied from C1 to C9; biodistribution assessed by luminescence imaging

Why This Matters

Procurement of Nonyl 7-bromoheptanoate is scientifically justified when the downstream application requires an ionizable lipid with a C9 tail to achieve liver-directed LNP delivery, as opposed to the spleen/lung tropism expected from shorter-chain analogs.

• [1] Janssens L, Van Driessche A, Van Herck S, et al. Tailoring Alkyl Side Chains of Ionizable Amino-Polyesters for Enhanced In Vivo mRNA Delivery. ACS Appl Bio Mater. 2025;8(5):3958-3971. doi:10.1021/acsabm.5c00116. View Source

Bromoalkyl Spacer Length and Lipid Architecture

The 7-bromoheptanoate moiety in Nonyl 7-bromoheptanoate provides a seven-carbon spacer between the ester carbonyl and the terminal bromine electrophile. In the synthesis of ionizable amino lipids—as exemplified by the Sabnis et al. protocol where Nonyl 8-bromooctanoate is reacted with 2-aminoethanol to install a hydroxyethylamino headgroup—the bromoalkyl chain length directly governs the distance between the ester anchor point and the ionizable amine after nucleophilic displacement [1]. Substituting Nonyl 7-bromoheptanoate (C7 spacer) with Nonyl 6-bromohexanoate (C6 spacer) shortens this distance by one methylene unit (~1.25 Å in extended conformation), while Nonyl 8-bromooctanoate (C8 spacer) lengthens it by one methylene unit. This spacer length modulates the pKa of the resulting amine, its accessibility for protonation in the endosomal pH range, and the overall geometry of the lipid within the LNP bilayer . The C7 spacer length represents a balanced architecture that has been empirically validated in the lipid series described by Sabnis et al., where bromoalkyl esters with 6–8 carbon spacers were used to construct a library of ionizable lipids with systematically varied properties [1].

Spacer Length (C7)

Method context

7-carbon heptanoate spacer

Empirically validated spacer for amine headgroup installation

Sabnis et al. protocol; spacer affects amine pKa

Evidence Dimension	Bromoalkyl spacer carbon count (methylene units between ester and bromide)
Target Compound Data	7-carbon spacer (heptanoate backbone)
Comparator Or Baseline	Nonyl 6-bromohexanoate: 6-carbon spacer; Nonyl 8-bromooctanoate: 8-carbon spacer; Heptyl 7-bromoheptanoate: 7-carbon spacer (same) but different tail (C7 vs. C9)
Quantified Difference	±1 methylene unit (~1.25 Å) differential in spacer length vs. closest bromoalkyl analogs
Conditions	Structural comparison; no direct comparative reactivity kinetics data identified in public literature for this specific set of analogs

Why This Matters

The C7 spacer is the empirically validated length used in published ionizable lipid syntheses (Sabnis et al.), providing a literature-precedented architectural choice that balances amine accessibility with hydrophobic tail integration.

• [1] Sabnis S, Kumarasinghe ES, Salerno T, et al. A Novel Amino Lipid Series for mRNA Delivery: Improved Endosomal Escape and Sustained Pharmacology and Safety in Non-human Primates. Mol Ther. 2018;26(6):1509-1519. Supplemental Materials and Methods: Synthetic experimental details for all lipids. doi:10.1016/j.ymthe.2018.03.010. View Source

Purity and Storage for Streamlined LNP Synthesis

Nonyl 7-bromoheptanoate is commercially available at 95% purity (BOC Sciences, BroadPharm, AmyJet) and 98% purity (MedChemExpress, Leyan) , with recommended long-term storage at −20 °C in powder form. The compound is reported to be stable at ambient temperature for several days during shipping, with a shelf life of 3 years at −20 °C (powder) or 6 months at −80 °C in solution . By comparison, Heptyl 7-bromoheptanoate is offered at 95% purity , Undecyl 7-bromoheptanoate at 95% , and Nonyl 8-bromooctanoate at 95–98% . The consistent availability of 98% purity grade for Nonyl 7-bromoheptanoate from multiple suppliers provides procurement flexibility and reduces the need for in-house repurification, an important consideration for high-throughput LNP formulation screening where trace impurities from lower-purity batches can confound reproducibility.

Purity Grade

Data to verify

95–98% (multi-vendor)

Consistent multi-vendor availability supports synthesis workflow

Vendor-reported; batch QC verification recommended

Evidence Dimension	Commercial purity grade availability
Target Compound Data	95% (BOC Sciences, BroadPharm, AmyJet); 98% (MedChemExpress, Leyan)
Comparator Or Baseline	Heptyl 7-bromoheptanoate: 95% (BOC Sciences); Undecyl 7-bromoheptanoate: 95% (BOC Sciences); Nonyl 8-bromooctanoate: 95% (Bidepharm) to 98% (MedChemExpress)
Quantified Difference	Nonyl 7-bromoheptanoate benefits from dual-purity-tier availability (95% and 98%) across multiple vendors; comparable 98% grade availability not confirmed for Heptyl or Undecyl analogs
Conditions	Purity assessed by vendor QC (typically HPLC or NMR); storage at −20 °C recommended across vendors

Why This Matters

Access to a 98% purity grade from multiple independent suppliers reduces supply chain risk and ensures batch-to-batch consistency in LNP formulation, where even minor impurities in the lipid building block can propagate to variability in nanoparticle size, PDI, and encapsulation efficiency.

Nonyl 7-Bromoheptanoate: Key Application Scenarios

Liver-Tropic Ionizable Amino Lipid Synthesis

When designing an ionizable amino lipid intended for liver-directed mRNA delivery, Nonyl 7-bromoheptanoate is the preferred bromoester building block because its C9 nonyl tail falls within the 7–9 carbon range shown to produce liver-tropic LNPs in systematic chain-length studies [1]. The terminal bromide is displaced by an amino-alcohol (e.g., 2-aminoethanol, as in the Sabnis et al. protocol), installing an ionizable headgroup while retaining the C9 tail that drives liver accumulation [2]. The XLogP3 of 6.4 provides a hydrophobicity profile that supports stable lipid bilayer integration without causing excessive rigidity that would impair endosomal escape. Researchers should request the 98% purity grade to minimize batch variability in downstream LNP characterization.

High-Throughput LNP Screening with Intermediate Hydrophobicity

For core facilities and CROs conducting parallel screening of LNP formulations with varied lipid compositions, Nonyl 7-bromoheptanoate offers a uniquely balanced XLogP3 (6.4) that is neither as hydrophilic as the C7-tailed Heptyl analog (XLogP3 = 5.3) nor as hydrophobic as the C8-bromo Nonyl 8-bromooctanoate (XLogP3 = 6.9) [1]. This intermediate hydrophobicity reduces the risk of phase separation during LNP assembly while providing sufficient driving force for membrane incorporation. The availability of the compound at 95–98% purity from at least five independent vendors (BOC Sciences, BroadPharm, MedChemExpress, TargetMol, InvivoChem) ensures supply continuity for large-scale screening campaigns, and the 3-year shelf life at −20 °C supports bulk procurement [2].

SAR of Bromoalkyl Spacer Length and Endosomal Escape

Nonyl 7-bromoheptanoate, with its 7-carbon bromoheptanoate spacer, serves as the central comparator in SAR studies that systematically vary bromoalkyl chain length while holding the nonyl tail constant. By pairing Nonyl 7-bromoheptanoate (C7 spacer) with Nonyl 6-bromohexanoate (C6 spacer, RBC = 14, XLogP3 = 5.8) and Nonyl 8-bromooctanoate (C8 spacer, RBC = 16, XLogP3 = 6.9), researchers can isolate the effect of one methylene unit on the pKa of the derived ionizable amine and its endosomal protonation behavior [1]. The intermediate rotatable bond count (15) and complexity index (195) of Nonyl 7-bromoheptanoate make it the natural reference point for such studies [2].

GMP-Ready Lipid Intermediate for Hepatic LNP Programs

For academic or industrial programs advancing mRNA-LNP candidates toward IND-enabling studies, the availability of Nonyl 7-bromoheptanoate with vendor contact options for GMP-grade inquiries (BOC Sciences, BroadPharm) positions it as a scalable building block [1]. Its 15 rotatable bonds and intermediate molecular weight (335.32 g/mol) place it in a favorable developability space—not so large as to create solubility and characterization challenges (contrast with Heptadecan-9-yl 7-bromoheptanoate at MW 447.5), yet sufficiently hydrophobic (XLogP3 = 6.4) to maintain the liver-tropic delivery profile expected from C9-tailed lipids [2]. The established synthetic route—Steglich esterification of 7-bromoheptanoic acid with nonan-1-ol using EDCI/DMAP—is robust and amenable to scale-up [3].

Application

Selection Property

Validation Focus

Ionizable lipid synthesis for liver-tropic mRNA delivery

C9 nonyl tail in reported liver-tropic range

LNP biodistribution and endosomal escape efficiency

High-throughput LNP formulation screening

Intermediate XLogP3 profile (avoids extreme hydrophobicity/hydrophilicity)

Phase separation risk and membrane incorporation

Bromoalkyl spacer SAR studies

C7 spacer as reference point for systematic variation

pKa modulation and protonation efficiency

Scalable synthesis for hepatic LNP candidate advancement

Vendor GMP-grade inquiry availability

Process scale-up feasibility and developability

• [1] Janssens L, Van Driessche A, Van Herck S, et al. Tailoring Alkyl Side Chains of Ionizable Amino-Polyesters for Enhanced In Vivo mRNA Delivery. ACS Appl Bio Mater. 2025;8(5):3958-3971. doi:10.1021/acsabm.5c00116. View Source
• [2] Sabnis S, Kumarasinghe ES, Salerno T, et al. A Novel Amino Lipid Series for mRNA Delivery: Improved Endosomal Escape and Sustained Pharmacology and Safety in Non-human Primates. Mol Ther. 2018;26(6):1509-1519. doi:10.1016/j.ymthe.2018.03.010. View Source
• [3] Bio-Protocol Exchange. Lipid Synthesis: Synthetic experimental details for nonyl 8-bromooctanoate and derived ionizable lipids. https://bio-protocol.org/exchange/minidetail?id=7968401&type=30 (accessed 2026-04-25). View Source